Urorost
Urorost
Brand Name:
Vulcanchem
CAS No.:
116316-70-2
VCID:
VC20862117
InChI:
InChI=1S/C7H6O6S.C6H12N4/c8-6-3-4(14(11,12)13)1-2-5(6)7(9)10;1-7-2-9-4-8(1)5-10(3-7)6-9/h1-3,8H,(H,9,10)(H,11,12,13);1-6H2
SMILES:
C1N2CN3CN1CN(C2)C3.C1=CC(=C(C=C1S(=O)(=O)O)O)C(=O)O
Molecular Formula:
C13H18N4O6S
Molecular Weight:
358.37 g/mol
Urorost
CAS No.: 116316-70-2
Cat. No.: VC20862117
Molecular Formula: C13H18N4O6S
Molecular Weight: 358.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116316-70-2 |
|---|---|
| Molecular Formula | C13H18N4O6S |
| Molecular Weight | 358.37 g/mol |
| IUPAC Name | 2-hydroxy-4-sulfobenzoic acid;1,3,5,7-tetrazatricyclo[3.3.1.13,7]decane |
| Standard InChI | InChI=1S/C7H6O6S.C6H12N4/c8-6-3-4(14(11,12)13)1-2-5(6)7(9)10;1-7-2-9-4-8(1)5-10(3-7)6-9/h1-3,8H,(H,9,10)(H,11,12,13);1-6H2 |
| Standard InChI Key | FCSASSWBAVINBK-UHFFFAOYSA-N |
| SMILES | C1N2CN3CN1CN(C2)C3.C1=CC(=C(C=C1S(=O)(=O)O)O)C(=O)O |
| Canonical SMILES | C1N2CN3CN1CN(C2)C3.C1=CC(=C(C=C1S(=O)(=O)O)O)C(=O)O |
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